Cas no 1804347-71-4 (6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804347-71-4
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4835214
• Update Time: 2025-06-25

6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO2/c1-15-5-2-4(3-9)14-7(6(5)13)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： ODDIYHHJKCOBOS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CBr)C=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804347-71-4)

6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a pyridine core substituted with bromomethyl, iodo, methoxy, and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting diverse biological pathways.

The bromomethyl and iodo substituents on the pyridine ring provide reactive sites for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. The presence of methoxy and trifluoromethoxy groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These attributes have made 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine a preferred building block for synthesizing small-molecule inhibitors, agonists, and antagonists.

Recent advancements in medicinal chemistry have highlighted the compound's role in developing treatments for neurological disorders, cancer, and inflammatory diseases. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against kinases and other enzyme targets. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity by modulating electronic properties and hydrophobic interactions. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The iodo moiety serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing biaryl structures. These types of motifs are prevalent in many approved drugs due to their favorable pharmacokinetic properties. Researchers have leveraged these reactivity patterns to develop libraries of pyridine derivatives with potential therapeutic applications. Notably, compounds derived from 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine have shown promise in inhibiting pathways implicated in tumor growth and metastasis.

In addition to its role in drug development, this compound has been utilized in material science applications, where its unique electronic properties make it suitable for designing organic semiconductors and luminescent materials. The combination of halogenated pyridine derivatives with other functional groups allows for fine-tuning of electronic characteristics, which is essential for optimizing device performance in optoelectronic applications.

The synthesis of 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromomethyl and iodo substituents, followed by selective methylation and trifluoromethylation at the 4-position of the pyridine ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in understanding the reactivity and binding modes of this compound. These studies have provided insights into how electronic effects influence molecular interactions with biological targets. Such knowledge is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The growing interest in 6-(Bromomethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine underscores its significance as a pharmacophore in modern drug discovery. As research continues to uncover new therapeutic opportunities, this compound is expected to remain a cornerstone in the development of innovative treatments for human diseases. Its multifaceted utility across different disciplines highlights the importance of heterocyclic chemistry in advancing scientific and medical progress.